Cas no 1270514-65-2 (2-(2-Thiophenol)pyrrolidine)

• Product Name: 2-(2-Thiophenol)pyrrolidine
• CAS No: 1270514-65-2
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 654227
• PubChem ID: 55283200
• Update Time: 2025-04-19

2-(2-Thiophenol)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Thiophenol)pyrrolidine
• 2-pyrrolidin-2-ylbenzenethiol

• Inchi： 1S/C10H13NS/c12-10-6-2-1-4-8(10)9-5-3-7-11-9/h1-2,4,6,9,11-12H,3,5,7H2
• InChI Key： OKQAEXBVEXZGCP-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C1CCCN1

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 275 ºC
• Flash Point: 120 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines